Cas no 81595-02-0 ([5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid)

• Product Name: [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid
• CAS No: 81595-02-0
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• CID: 3155163
• PubChem ID: 12914287
• Update Time: 2025-10-28

[5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid
• 2-(5-(3-Chlorophenyl)-2H-tetrazol-2-yl)acetic acid
• 81595-02-0
• AKOS000112249
• 2-[5-(3-chlorophenyl)tetrazol-2-yl]acetic acid
• CS-0326355
• 2-[5-(3-chlorophenyl)-2H-1,2,3,4-tetraazol-2-yl]acetic acid
• [5-(3-chlorophenyl)-2{H}-tetrazol-2-yl]acetic acid
• STK667527
• [5-(3-chlorophenyl)-2H-tetrazol-2-yl]acetic acid

• Inchi： 1S/C9H7ClN4O2/c10-7-3-1-2-6(4-7)9-11-13-14(12-9)5-8(15)16/h1-4H,5H2,(H,15,16)
• InChI Key： NECVHAGQYCRDHY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1N=NN(CC(=O)O)N=1

Computed Properties

• Exact Mass: 238.0257532Da
• Monoisotopic Mass: 238.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.9Ų

Additional information on [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid

[5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid (CAS No. 81595-02-0): A Comprehensive Overview

[5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid (CAS No. 81595-02-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(3-chlorophenyl)-1H-tetrazole-2-acetic acid, is characterized by its unique tetrazole moiety and substituted phenyl group, which confer it with a range of biological activities and potential therapeutic applications.

The tetrazole functional group is well-known for its ability to mimic the carboxylate anion, making it a valuable scaffold in the design of bioisosteres. In the context of [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid, this property is particularly significant as it allows the compound to interact with various biological targets, including enzymes and receptors, with high affinity and selectivity. Recent studies have highlighted the potential of this compound in modulating key pathways involved in inflammation, cardiovascular diseases, and cancer.

One of the primary areas of research involving [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid is its role as an inhibitor of angiotensin-converting enzyme (ACE). ACE inhibitors are widely used in the treatment of hypertension and heart failure due to their ability to reduce blood pressure and improve cardiac function. Studies have shown that [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid exhibits potent ACE inhibitory activity, making it a promising candidate for the development of novel antihypertensive drugs. Additionally, its ability to cross the blood-brain barrier has led to investigations into its potential use in neurodegenerative disorders.

In the realm of cancer research, [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid has been explored for its antiproliferative effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid may have therapeutic potential as an anticancer agent.

Furthermore, [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The synthesis of [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid involves several well-established chemical reactions. One common approach involves the reaction of 3-chlorobenzonitrile with sodium azide to form 1-(3-chlorophenyl)tetrazole, followed by acetylation to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in both research and industrial settings.

In conclusion, [5-(3-Chloro-phenyl)-tetrazol-2-yl]-acetic acid (CAS No. 81595-02-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for investigating various disease mechanisms and developing novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.